Cas no 7226-88-2 (Phenol,2,6-dicyclohexyl-4-methyl-)

• Product Name: Phenol,2,6-dicyclohexyl-4-methyl-
• CAS No: 7226-88-2
• MF: C₁₉H₂₈O
• MW: 272.425025939941
• CID: 568366
• PubChem ID: 81647
• Update Time: 2025-04-19

Phenol,2,6-dicyclohexyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-dicyclohexyl-4-methyl-
• 2,6-dicyclohexyl-4-methylphenol
• 2,6-dicyclohexyl-p-cresol
• 4a,5-di-tert-butyl-2-methyl-8,10-dioxo-9-phenyl-8,9,10,11a-tetrahydro-4aH-[1,2,4]triazolo[1',2':1,2]pyridazino[4,3-e][1,4,3]oxathiazine-7,11-diium
• NS00044481
• DTXSID00222588
• 7226-88-2
• EINECS 230-626-1
• SCHEMBL2334220
• 4-methyl-2,6-dicyclohexylphenol

• Inchi： 1S/C19H28O/c1-14-12-17(15-8-4-2-5-9-15)19(20)18(13-14)16-10-6-3-7-11-16/h12-13,15-16,20H,2-11H2,1H3
• InChI Key： RCALTZPFYQMVGL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 272.21414
• Monoisotopic Mass: 272.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23